(2-Amino-6-bromo-4-methylphenyl)methanol

• Molecular Formula: C8H10BrNO
• Molecular Weight: 216.07 g/mol
• IUPAC Name: (2-amino-6-bromo-4-methylphenyl)methanol
• InChI: InChI=1S/C8H10BrNO/c1-5-2-7(9)6(4-11)8(10)3-5/h2-3,11H,4,10H2,1H3
• InChI Key: PZCJLFLXRVHFQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Br)CO)N

Description

(2-Amino-6-bromo-4-methylphenyl)methanol is a brominated aromatic compound featuring a hydroxymethyl (-CH2OH) group, an amino (-NH2) group, and a methyl (-CH3) substituent on a benzene ring. Its molecular formula is C8H10BrNO2, with a molar mass of 236.08 g/mol (inferred from structural analogs in ). The compound’s structure combines electron-donating (amino, methyl) and electron-withdrawing (bromo) groups, which influence its physicochemical properties, such as solubility, acidity, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Amino-6-bromo-4-methylphenyl)methanol typically involves multi-step organic reactions. One common method is the bromination of 4-methylphenylmethanol followed by amination. The bromination can be achieved using bromine or N-bromosuccinimide (NBS) under controlled conditions to selectively introduce the bromine atom at the desired position. The subsequent amination can be carried out using ammonia or an amine source under suitable conditions to introduce the amino group.

Industrial Production Methods

Industrial production of (2-Amino-6-bromo-4-methylphenyl)methanol may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving the use of catalysts and specific reaction conditions to ensure efficient production. The use of continuous flow reactors and automated systems can enhance the scalability and reproducibility of the synthesis.

Chemical Reactions Analysis

Types of Reactions

(2-Amino-6-bromo-4-methylphenyl)methanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding aldehydes or ketones.

Reduction: The compound can be reduced to remove the bromine atom or to convert the amino group to other functional groups.

Substitution: The bromine atom can be substituted with other nucleophiles, such as hydroxyl, alkoxy, or amino groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride (LiAlH4) can be employed.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or sodium alkoxides under appropriate conditions.

Major Products Formed

Oxidation: Formation of corresponding aldehydes or ketones.

Reduction: Formation of dehalogenated or modified amino derivatives.

Substitution: Formation of substituted phenylmethanol derivatives with various functional groups.

Scientific Research Applications

(2-Amino-6-bromo-4-methylphenyl)methanol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a building block for various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and as a precursor for the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of (2-Amino-6-bromo-4-methylphenyl)methanol depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The presence of the amino and bromine substituents can influence its binding affinity and specificity towards these targets, thereby affecting its biological activity.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares (2-Amino-6-bromo-4-methylphenyl)methanol with three structurally related compounds:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Functional Groups Present
(2-Amino-6-bromo-4-methylphenyl)methanol	C8H10BrNO2	236.08	-CH2OH, -NH2, -Br, -CH3	Alcohol, amine, bromo, methyl
2-Amino-6-bromo-4-methylphenol ()	C7H8BrNO	202.05	-OH, -NH2, -Br, -CH3	Phenol, amine, bromo, methyl
4-Bromo-2-{[(3-chloro-4-methoxyphenyl)imino]methyl}-6-methylphenol ()	C15H13BrClNO2	368.63	-OH, -Br, -CH3, -Cl, -OCH3, imine	Phenol, bromo, chloro, methoxy, imine
4-Bromo-2-methoxy-6-[(4-methylphenyl)imino]methylphenol ()	C15H14BrNO2	320.18	-OH, -Br, -OCH3, imine	Phenol, bromo, methoxy, imine

Key Observations :

• Functional Group Impact: The hydroxymethyl group in the target compound replaces the phenolic -OH in 2-Amino-6-bromo-4-methylphenol (), altering solubility (e.g., higher polarity in the phenol vs.
• Molecular Weight : The target compound is lighter than and derivatives, suggesting differences in volatility and crystallization behavior.

Physicochemical and Spectroscopic Properties

• Acidity: The phenolic -OH in 2-Amino-6-bromo-4-methylphenol (pKa ~10) is more acidic than the hydroxymethyl group in the target compound (pKa ~15–16 for primary alcohols) due to resonance stabilization of the phenoxide ion .
• Spectroscopic Signatures: NMR: The amino group (-NH2) in the target compound would show a broad singlet near δ 3–5 ppm (1H), while the hydroxymethyl (-CH2OH) protons resonate near δ 3.5–4.0 ppm (2H) . UV-Vis: Bromine and amino groups may induce absorption bands in the 250–300 nm range, as seen in similar bromophenols ().